Cas no 8002-80-0 (Ethyl pyrrolidine-3-carboxylate hydrochloride)
Ethyl pyrrolidine-3-carboxylate hydrochloride is a versatile organic compound widely used as a key intermediate in pharmaceutical and agrochemical synthesis. Its pyrrolidine scaffold and ester functionality make it valuable for constructing bioactive molecules, particularly in the development of CNS-targeting drugs and enzyme inhibitors. The hydrochloride salt enhances solubility and stability, facilitating handling and storage. This compound is characterized by high purity and consistent reactivity, ensuring reliable performance in reactions such as amidation, reduction, or cyclization. Its structural features enable efficient derivatization, supporting diverse medicinal chemistry applications. Proper storage under anhydrous conditions is recommended to maintain integrity.
8002-80-0 structure
Product name:Ethyl pyrrolidine-3-carboxylate hydrochloride
Ethyl pyrrolidine-3-carboxylate hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- GLUTEN
- Glutens
- WHEAT GLUTEN
- Gluten (wheat)
- gluten crude
- TRITICUM VULGARE (WHEAT) GLUTEN
- gluten from wheat
- ETHYL PYRROLIDINE-3-CARBOXYLATE HYDROCHLORIDE
- ethyl pyrrolidine-3-carboxylate HCl
- DL-beta-Proline ethyl ester hydrochloride
- 3-Pyrrolidinecarboxylic acid, ethyl ester, hydrochloride
- (+/-)-Pyrrolidine-3-carboxylic acid ethyl ester hydrochloride
- Ethyl 3-pyrrolidinecarboxylate hydrochloride
- ethyl pyrrolidine-3-carboxylate;hydrochloride
- Ethyl (S)-pyrrolidine-3-carboxylate hydrochloride
- PubChem18711
- AMOT0102
- HT1118
- HT1128
- Ethyl pyrrolidin
- fromwheat80%protein
- Gluten (derivation unspecified)
- Ethyl pyrrolidine-3-carboxylate hydrochloride
-
- MDL： MFCD00131201
- Inchi： 1S/C7H13NO2.ClH/c1-2-10-7(9)6-3-4-8-5-6;/h6,8H,2-5H2,1H3;1H
- InChI Key： AYYKCALHTPKNOI-UHFFFAOYSA-N
- SMILES： Cl.O(CC)C(C1CNCC1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 125
- Topological Polar Surface Area: 38.3
Experimental Properties
- Color/Form: Not available
- Density: No data available
- Melting Point: No data available
- Boiling Point: No data available
- Flash Point: No data available
- PH: pH : 6.12
- Solubility: Not available
- Vapor Pressure: No data available
- Merck: 4476
Ethyl pyrrolidine-3-carboxylate hydrochloride Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- WGK Germany：3
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Ethyl pyrrolidine-3-carboxylate hydrochloride Customs Data
- HS CODE：1109.00.9000
Ethyl pyrrolidine-3-carboxylate hydrochloride Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB136330-25 g |
Gluten, from wheat; . |
8002-80-0 | 25 g |
€43.60 | 2023-07-20 | ||
| BAI LING WEI Technology Co., Ltd. | G0066-500G |
Gluten from Wheat |
8002-80-0 | 500G |
￥ 495 | 2022-04-26 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | G0066-500G |
Gluten from Wheat |
8002-80-0 | 500g |
¥510.00 | 2024-04-15 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | G80380-5g |
Gluten |
8002-80-0 | ≥85%（protein） | 5g |
¥112.0 | 2023-09-07 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | G0066-25G |
Gluten from Wheat |
8002-80-0 | 25g |
¥245.00 | 2024-04-15 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | G862564-500g |
Gluten from Wheat |
8002-80-0 | AR | 500g |
448.00 | 2021-05-17 | |
| abcr | AB136330-25g |
Gluten, from wheat; . |
8002-80-0 | 25g |
€43.60 | 2024-06-11 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | VJ973-100g |
Ethyl pyrrolidine-3-carboxylate hydrochloride |
8002-80-0 | Total Nitrogen min. 12.0 % | 100g |
¥141.4 | 2023-09-02 | |
| abcr | AB136330-500 g |
Gluten, from wheat; . |
8002-80-0 | 500 g |
€61.70 | 2023-07-20 | ||
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | S25995-100g |
Gluten From Wheat |
8002-80-0 | ≥85%(protein) | 100g |
￥400.00 | 2023-09-15 |
Ethyl pyrrolidine-3-carboxylate hydrochloride Related Literature
-
Norbert Klauke,Paul Monaghan,Gavin Sinclair,Miles Padgett,Jon Cooper Lab Chip, 2006,6, 788-793
-
Jacek Lipkowski Phys. Chem. Chem. Phys., 2010,12, 13874-13887
-
Hualin Xiong,Guangbin Cheng,Zaichao Zhang,Hongwei Yang New J. Chem., 2019,43, 7784-7789
-
Yu Xiao,Dong Liang,Zhigang Shao,Hongmei Yu,Ming Hou,Baolian Yi RSC Adv., 2015,5, 14506-14513
-
Jian Jiao,Johanna Kanellopoulos,Wei Wang,Siddharth S. Ray,Hans Foerster,Dieter Freude,Michael Hunger Phys. Chem. Chem. Phys., 2005,7, 3221-3226
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Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:8002-80-0)GLUTEN
Purity:99.9%
Quantity:200kg
Price ($):Inquiry